![molecular formula C19H16N2O B15013411 2-methyl-N'-[(1E)-1-naphthylmethylene]benzohydrazide](/img/structure/B15013411.png)
2-methyl-N'-[(1E)-1-naphthylmethylene]benzohydrazide
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Overview
Description
2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide is a hydrazone derivative, a class of organic compounds characterized by the presence of the functional group R1R2C=NNH2. Hydrazones are known for their diverse biological activities and are commonly used in medicinal chemistry for their potential therapeutic properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide typically involves the condensation reaction between 2-methylbenzohydrazide and 1-naphthaldehyde. This reaction is usually carried out in an ethanol solvent under reflux conditions . The reaction mixture is heated to facilitate the formation of the hydrazone bond, and the product is then purified by recrystallization.
Industrial Production Methods
The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the hydrazone group to hydrazine derivatives.
Substitution: The hydrazone group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Nucleophiles like amines and thiols can react with the hydrazone group under mild conditions.
Major Products Formed
Oxidation: Formation of naphthylmethylene oxides.
Reduction: Formation of hydrazine derivatives.
Substitution: Formation of substituted hydrazones with various functional groups.
Scientific Research Applications
2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other hydrazone derivatives.
Biology: Investigated for its potential antimicrobial and antioxidant properties.
Medicine: Studied for its anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials and as a stabilizer in various formulations.
Mechanism of Action
The mechanism of action of 2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide involves its interaction with biological targets through the hydrazone functional group. This group can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. The compound’s antioxidant activity is attributed to its ability to scavenge free radicals, while its antimicrobial properties are linked to its interaction with microbial cell membranes .
Comparison with Similar Compounds
Similar Compounds
N’-[(1E)-(2-Hydroxy-naphthalen-1-yl)methylidene]-2-methoxybenzohydrazide: Similar structure with a hydroxy and methoxy substitution.
2-Methyl-N’-[1-(2-pyrid-yl)ethylidene]benzohydrazide: Contains a pyridine ring instead of a naphthalene ring.
Uniqueness
2-methyl-N’-[(1E)-1-naphthylmethylene]benzohydrazide is unique due to its specific naphthylmethylene substitution, which imparts distinct biological activities and chemical reactivity compared to other hydrazone derivatives. Its structural features contribute to its potential as a versatile compound in various scientific and industrial applications .
Properties
Molecular Formula |
C19H16N2O |
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Molecular Weight |
288.3 g/mol |
IUPAC Name |
2-methyl-N-[(E)-naphthalen-1-ylmethylideneamino]benzamide |
InChI |
InChI=1S/C19H16N2O/c1-14-7-2-4-11-17(14)19(22)21-20-13-16-10-6-9-15-8-3-5-12-18(15)16/h2-13H,1H3,(H,21,22)/b20-13+ |
InChI Key |
JJSGBUIKWKAALT-DEDYPNTBSA-N |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)N/N=C/C2=CC=CC3=CC=CC=C32 |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NN=CC2=CC=CC3=CC=CC=C32 |
solubility |
0.4 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
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